Cas no 202868-77-7 (L-Serine, O-(phenylmethyl)-, 1,1-dimethylethyl ester)

L-Serine, O-(phenylmethyl)-, 1,1-dimethylethyl ester is a protected serine derivative commonly used in peptide synthesis and organic chemistry applications. The compound features a benzyl (Bn) group protecting the hydroxyl side chain and a tert-butyl (t-Bu) ester protecting the carboxyl group, enhancing stability and selectivity during synthetic reactions. This protection scheme allows for orthogonal deprotection strategies, facilitating controlled modifications in multi-step syntheses. Its structural features make it valuable for constructing complex peptides and bioactive molecules while minimizing unwanted side reactions. The tert-butyl ester also improves solubility in organic solvents, streamlining purification processes. This derivative is particularly useful in medicinal chemistry and pharmaceutical research.
L-Serine, O-(phenylmethyl)-, 1,1-dimethylethyl ester structure
202868-77-7 structure
Product Name:L-Serine, O-(phenylmethyl)-, 1,1-dimethylethyl ester
CAS No:202868-77-7
MF:C14H21NO3
MW:251.321444272995
CID:1391984
Update Time:2025-05-20

L-Serine, O-(phenylmethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • L-Serine, O-(phenylmethyl)-, 1,1-dimethylethyl ester
    • Inchi: 1S/C14H21NO3/c1-14(2,3)18-13(16)12(15)10-17-9-11-7-5-4-6-8-11/h4-8,12H,9-10,15H2,1-3H3/t12-/m0/s1
    • InChI Key: WXESUKBIGWUKFU-LBPRGKRZSA-N
    • SMILES: C(OC(C)(C)C)(=O)[C@H](COCC1=CC=CC=C1)N

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Additional information on L-Serine, O-(phenylmethyl)-, 1,1-dimethylethyl ester

L-Serine, O-(phenylmethyl)-, 1,1-dimethylethyl ester: A Comprehensive Overview

The compound with CAS No. 202868-77-7, commonly referred to as L-Serine, O-(phenylmethyl)-, 1,1-dimethylethyl ester, is a significant molecule in the field of organic chemistry and pharmacology. This compound is a derivative of L-serine, a naturally occurring amino acid that plays a crucial role in various biochemical processes. The O-(phenylmethyl) group and the 1,1-dimethylethyl ester modification introduce unique properties to this molecule, making it a subject of interest in both academic research and industrial applications.

L-Serine is an essential amino acid that serves as a building block for proteins and is involved in the synthesis of other important biomolecules such as purines and pyrimidines. The O-(phenylmethyl) substitution on the serine molecule modifies its chemical properties, potentially enhancing its stability or bioavailability. Similarly, the presence of the 1,1-dimethylethyl ester group suggests that this compound may have been designed for specific pharmacological purposes, such as improving solubility or targeting particular biological pathways.

Recent studies have highlighted the potential of L-Serine derivatives in drug discovery and development. For instance, researchers have explored the use of such compounds in the treatment of neurological disorders, where serine metabolism has been implicated. The O-(phenylmethyl)- modification has been shown to enhance the molecule's ability to cross cellular membranes, making it a promising candidate for drug delivery systems. Additionally, the 1,1-dimethylethyl ester group has been associated with improved pharmacokinetic profiles in preclinical models.

From a synthetic perspective, the preparation of L-Serine, O-(phenylmethyl)-, 1,1-dimethylethyl ester involves a series of carefully controlled reactions. The synthesis typically begins with the isolation or synthesis of L-serine itself. Subsequent steps involve the introduction of the phenylmethyl group through nucleophilic substitution or similar mechanisms. The final step involves esterification with 1,1-dimethylethanol to form the desired ester. This multi-step process underscores the complexity and precision required in organic synthesis.

The structural modifications present in this compound also influence its physical and chemical properties. For example, the phenylmethyl group introduces aromaticity and hydrophobicity into the molecule, which can affect its solubility and partition coefficients. The ester group contributes to the molecule's reactivity and stability under different conditions. These properties are critical when considering applications in pharmaceuticals or other industries.

Looking ahead, the potential applications of L-Serine derivatives are vast. Beyond their role in drug development, these compounds could find uses in nutraceuticals or cosmeceuticals due to their bioactive properties. For instance, serine derivatives have been studied for their potential anti-inflammatory and antioxidant effects. The specific modifications present in this compound could further enhance these activities or enable new functionalities altogether.

In conclusion, L-Serine, O-(phenylmethyl)-, 1,1-dimethylethyl ester (CAS No. 202868-77-7) represents an intriguing example of how chemical modifications can be used to tailor molecular properties for specific applications. With ongoing research uncovering new insights into its structure-function relationships and biological effects

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